Cas no 2228207-95-0 (3-bromo-2-methyl-5-(nitromethyl)thiophene)

• Product Name: 3-bromo-2-methyl-5-(nitromethyl)thiophene
• CAS No: 2228207-95-0
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• CID: 6422207
• PubChem ID: 165846396
• Update Time: 2025-10-28

3-bromo-2-methyl-5-(nitromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methyl-5-(nitromethyl)thiophene
• EN300-1920866
• 2228207-95-0

• Inchi： 1S/C6H6BrNO2S/c1-4-6(7)2-5(11-4)3-8(9)10/h2H,3H2,1H3
• InChI Key： OIPBEGGYYTVPHC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C[N+](=O)[O-])SC=1C

Computed Properties

• Exact Mass: 234.93026g/mol
• Monoisotopic Mass: 234.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.1Ų

Additional information on 3-bromo-2-methyl-5-(nitromethyl)thiophene

Introduction to 3-Bromo-2-Methyl-5-(Nitromethyl)thiophene (CAS No. 2228207-95-0)

3-Bromo-2-methyl-5-(nitromethyl)thiophene (CAS No. 2228207-95-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The unique combination of bromine, methyl, and nitromethyl substituents imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The molecular structure of 3-bromo-2-methyl-5-(nitromethyl)thiophene consists of a thiophene ring with a bromine atom at the 3-position, a methyl group at the 2-position, and a nitromethyl group at the 5-position. The bromine substituent provides a reactive handle for further functionalization, while the nitromethyl group introduces redox-active properties and potential biological activity. The methyl group contributes to the overall stability and solubility of the molecule.

In recent years, 3-bromo-2-methyl-5-(nitromethyl)thiophene has been extensively studied for its potential applications in drug discovery and materials science. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of novel antiviral agents using this compound as a key building block. The researchers demonstrated that the bromine and nitromethyl functionalities could be selectively modified to introduce various pharmacophores, leading to compounds with enhanced antiviral activity against a range of viral pathogens.

Beyond medicinal chemistry, 3-bromo-2-methyl-5-(nitromethyl)thiophene has also shown promise in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and optoelectronic devices. A recent study published in Advanced Materials explored the use of this compound in the fabrication of thin-film transistors (TFTs). The researchers found that the presence of the nitromethyl group significantly improved the charge transport properties of the resulting materials, leading to devices with higher mobility and better performance.

The synthetic accessibility of 3-bromo-2-methyl-5-(nitromethyl)thiophene is another factor contributing to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common approach involves the bromination of 2-methylthiophene followed by nitroalkylation at the 5-position. This method has been optimized to achieve high yields and purity, making it suitable for both academic research and industrial applications.

The physical properties of 3-bromo-2-methyl-5-(nitromethyl)thiophene are also noteworthy. It is typically obtained as a yellow solid with a melting point ranging from 60°C to 65°C. The compound is moderately soluble in common organic solvents such as dichloromethane, acetone, and ethanol, which facilitates its handling and processing in various chemical reactions.

In terms of safety and handling, while 3-bromo-2-methyl-5-(nitromethyl)thiophene is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is advisable to work under a fume hood to minimize exposure to volatile organic compounds.

The future prospects for 3-bromo-2-methyl-5-(nitromethyl)thiophene are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, recent studies have explored its role in catalytic reactions, where its unique electronic properties enable it to act as an efficient ligand or catalyst support. Furthermore, its potential as a building block for supramolecular assemblies and self-assembled monolayers (SAMs) is being investigated for applications in nanotechnology and surface chemistry.

In conclusion, 3-bromo-2-methyl-5-(nitromethyl)thiophene (CAS No. 2228207-95-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an attractive intermediate for the synthesis of bioactive molecules and advanced materials. As research in these fields continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry.